Cas no 2229325-38-4 (3-methoxy-5-(4-methoxypiperidin-4-yl)methylpyridine)

• Product Name: 3-methoxy-5-(4-methoxypiperidin-4-yl)methylpyridine
• CAS No: 2229325-38-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6494178
• PubChem ID: 165710148
• Update Time: 2025-05-20

3-methoxy-5-(4-methoxypiperidin-4-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(4-methoxypiperidin-4-yl)methylpyridine
• 3-methoxy-5-[(4-methoxypiperidin-4-yl)methyl]pyridine
• 2229325-38-4
• EN300-1754805

• Inchi： 1S/C13H20N2O2/c1-16-12-7-11(9-15-10-12)8-13(17-2)3-5-14-6-4-13/h7,9-10,14H,3-6,8H2,1-2H3
• InChI Key： IOEBHJPNMHWBDH-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=NC=C(C=2)OC)CCNCC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-methoxy-5-(4-methoxypiperidin-4-yl)methylpyridine

3-Methoxy-5-(4-Methoxypiperidin-4-yl)Methylpyridine: A Comprehensive Overview

The compound 3-methoxy-5-(4-methoxypiperidin-4-yl)methylpyridine, identified by the CAS number 2229325-38-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically pyridines, which are widely studied due to their unique electronic properties and biological activities. The structure of this molecule features a pyridine ring substituted with a methoxy group at the 3-position and a 4-methoxypiperidin-4-yl methyl group at the 5-position, making it a derivative of pyridine with enhanced functional diversity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the methoxy group at position 3 contributes to the molecule's electron-donating properties, which can influence its reactivity and selectivity in various chemical reactions. Additionally, the 4-methoxypiperidin-4-yl methyl group introduces a cyclic ether structure, enhancing the compound's ability to form hydrogen bonds and interact with biological targets. These structural features make 3-methoxy-5-(4-methoxypiperidin-4-yl)methylpyridine a promising candidate for exploring novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and ring-closing strategies. One common approach involves the reaction of pyridine derivatives with appropriate alkylating agents or through palladium-catalyzed cross-coupling reactions. The synthesis of such complex molecules often requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound, minimizing environmental impact while maintaining efficiency.

The biological activity of 3-methoxy-5-(4-methoxypiperidin-4-yl)methylpyridine has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of several key enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy. Furthermore, its ability to modulate other enzyme activities suggests its potential application in treating inflammatory diseases and neurodegenerative disorders.

Another area of interest is the pharmacokinetic profile of this compound. Preclinical studies have indicated that it possesses favorable absorption and distribution properties, making it a viable candidate for oral administration. However, further research is needed to fully understand its metabolic pathways and potential toxicity profiles before it can be advanced to clinical trials.

In conclusion, 3-methoxy-5-(4-methoxypiperidin-4-yl)methylpyridine, with its unique structural features and promising biological activities, represents an exciting avenue for chemical research and drug development. As advancements in synthetic methodologies and biological screening continue to evolve, this compound holds great potential for contributing to the discovery of novel therapeutic agents.